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Compound of Interest

Compound Name: H-Leu-ile-OH

Cat. No.: B151301

This guide provides essential molecular information for L-leucyl-L-isoleucine, a dipeptide
composed of the essential amino acids L-leucine and L-isoleucine. The data presented is
intended for researchers, scientists, and professionals in drug development who require
precise molecular specifications.

Quantitative Data Summary

The fundamental molecular properties of L-leucyl-L-isoleucine are summarized in the table
below for quick reference and comparison.

Property Value

Molecular Formula C12H24N203[1][2]
Molecular Weight 244.33 g/mol [1][2]
Monoisotopic Mass 244.17869263 Da[1][2]

Experimental Protocols

Detailed experimental methodologies for determining the molecular weight and formula of
peptides like L-leucyl-L-isoleucine typically involve mass spectrometry.

Protocol: High-Resolution Mass Spectrometry (HRMS)
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o Sample Preparation: A solution of L-leucyl-L-isoleucine is prepared in a suitable solvent,
such as a mixture of water and acetonitrile with a small amount of formic acid to facilitate
ionization.

 lonization: The sample is introduced into the mass spectrometer and ionized using a soft
ionization technique, most commonly Electrospray lonization (ESI). ESI is preferred as it
minimizes fragmentation of the molecule, allowing for the detection of the intact molecular
ion.

e Mass Analysis: The ionized molecules are guided into a high-resolution mass analyzer, such
as an Orbitrap or a Time-of-Flight (TOF) analyzer. These instruments are capable of
measuring the mass-to-charge ratio (m/z) of ions with very high accuracy.

o Data Acquisition: The mass spectrum is acquired, showing a peak corresponding to the
protonated molecule [M+H]*. The high resolution allows for the determination of the accurate
mass of this ion.

o Formula Determination: The precise monoisotopic mass obtained from the HRMS
measurement is used to calculate the most probable elemental composition. Software tools
are employed to match the experimental mass to theoretical masses of possible chemical
formulas, and based on the known composition (amino acids), the molecular formula
C12H24N203 is confirmed.

e Molecular Weight Calculation: The molecular weight (average mass) is calculated based on
the confirmed molecular formula using the standard atomic weights of the constituent
elements.

Visualization of Molecular Composition

The logical relationship illustrating the formation of the L-leucyl-L-isoleucine dipeptide from its
constituent amino acids is depicted in the following diagram.
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Figure 1. Formation of L-leucyl-L-isoleucine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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